Cas no 2172139-75-0 (2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2172139-75-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5807452
• PubChem ID: 165513287
• Update Time: 2025-10-28

2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1533368
• 2-cyclobutyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• 2172139-75-0

• Inchi： 1S/C27H32N2O5/c1-2-18(14-25(30)28-15-23(26(31)32)17-8-7-9-17)29-27(33)34-16-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,17-18,23-24H,2,7-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GMLUMSUDEBXANQ-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

2-Cyclobutyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid

The compound 2-cyclobutyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172139-75-0) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The combination of these functional groups makes it a versatile building block for various applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereo-selective synthesis and catalytic asymmetric reactions. These techniques have significantly improved the efficiency and scalability of producing such complex molecules, making them more accessible for research and industrial purposes. The Fmoc group, in particular, has gained prominence in peptide synthesis due to its excellent stability under mild reaction conditions and ease of removal during deprotection steps.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The presence of the Fmoc group allows for efficient solid-phase synthesis, enabling the construction of intricate peptide sequences with high precision. Moreover, the cyclobutyl group introduces unique steric and electronic properties, which can enhance the bioavailability and pharmacokinetic profiles of the resulting compounds. Recent studies have demonstrated that such molecules can serve as scaffolds for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has also found applications in materials science. The incorporation of the propanoic acid moiety facilitates the formation of self-assembled monolayers (SAMs), which are highly ordered structures with potential uses in nanotechnology and surface engineering. Researchers have explored the use of this compound in creating responsive surfaces that can dynamically interact with their environment, opening new avenues for sensors, catalysis, and drug delivery systems.

The synthesis of 2-cyclobutyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid involves a multi-step process that integrates principles from organic chemistry, catalysis, and process optimization. Key steps include the formation of the cyclobutane ring, the installation of the Fmoc group, and the functionalization of the propanoic acid moiety. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to ensure high purity and structural integrity.

From an environmental standpoint, efforts have been made to develop sustainable synthesis routes for this compound. Green chemistry principles, such as the use of renewable feedstocks and energy-efficient reaction conditions, are being incorporated to minimize the ecological footprint associated with its production. These initiatives align with global trends toward more environmentally responsible chemical manufacturing.

In conclusion, 2-cyclobutyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for advancing both academic research and industrial innovation.